N4-(3,4-dimethylphenyl)-N2-(furan-2-ylmethyl)pteridine-2,4-diamine

• IUPAC Name: 4-N-(3,4-dimethylphenyl)-2-N-(furan-2-ylmethyl)pteridine-2,4-diamine
• InChI: InChI=1S/C19H18N6O/c1-12-5-6-14(10-13(12)2)23-18-16-17(21-8-7-20-16)24-19(25-18)22-11-15-4-3-9-26-15/h3-10H,11H2,1-2H3,(H2,21,22,23,24,25)
• InChI Key: DFIJTNQGRSSJPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC3=NC=CN=C32)NCC4=CC=CO4)C
• Molecular Formula: C19H18N6O
• Molecular Weight: 346.4 g/mol
• CAS No.: 946217-61-4

Description

N4-(3,4-dimethylphenyl)-N2-(furan-2-ylmethyl)pteridine-2,4-diamine, also known as DMFPF, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. DMFPF is a member of the pteridine family of compounds, which are known to have a wide range of biological activities.

Scientific Research Applications

A Crystallographic and Spectroscopic Study:

• Furamidine, structurally similar to berenil but with a furan moiety, demonstrates a stronger DNA binding affinity. This is evidenced by its ability to make direct hydrogen bond interactions with DNA, unlike berenil. The improved interaction energy between the ligand and DNA is attributed to these differences, as shown by molecular mechanics calculations (Laughton et al., 1995).

Antiprotozoal Activity

Synthesis and Antiprotozoal Activity:

• Substituted bis(4-guanylphenyl)furans and analogues were synthesized and evaluated for their antimalarial and antitrypanosomal activity. While their antimalarial activity was not high, several compounds demonstrated significant activity against Trypanosoma rhodesiense, surpassing the activity of other known compounds in this regard (Das & Boykin, 1977).

Material Science and Electrochromic Properties

Highly Stable Anodic Electrochromic Aromatic Polyamides:

• Novel polyamides with triphenylamine units exhibit good solubility, thermal stability, and electrochromic properties, making them suitable for applications requiring such features (Liou & Chang, 2008).

High Contrast Ratio and Rapid Switching Electrochromic Polymeric Films:

• Polyamides with triphenylamine units in the backbone showcase rapid switching time and high contrast ratio in electrochromic applications. Their thermal stability and solubility in organic solvents add to their practicality for various applications (Hsiao et al., 2008).

Novel Triarylamine Derivatives for Optoelectronic Devices:

• Triphenylamine-based derivatives exhibit promising electrochromic and photoluminescent properties. Their use in electrofluorochromic devices demonstrates high photoluminescence contrast ratio, swift switching time, and high reversibility, making them suitable for advanced optoelectronic applications (Wu et al., 2019).